Cas no 161740-69-8 ((11b,16a)-9-Fluoro-11,21,21-trihydroxy-16,17-(1-methylethylidene)bis(oxy)pregna-1,4-diene-3,20-dione)

(11b,16a)-9-Fluoro-11,21,21-trihydroxy-16,17-(1-methylethylidene)bis(oxy)pregna-1,4-diene-3,20-dione Properties

Names and Identifiers

• (11β,16α)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• (11β,16α)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-methylethylidene)bis(oxy)] pregna-1,4-diene-3,20-di
• (11β,16α)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-methylethylidene)bis(oxy)] pregna-1,4-diene-3,20-dione
• UNII-S0B64T183I
• Triamcinolone Acetonide Related Compound C
• Triamcinolone Acetonide 21-Aldehyde Hydrate
• 9-Fluoro-11beta,21,21-trihydroxy-16alpha,17-(1-methylethylidenedioxy)pregna-1,4-diene-3,20-dione
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,21,21-trihydroxy-16,17-((1-methylethylidene)bis(oxy))-, (11beta,16alpha)-
• 21-Hydroxy triamcinolone acetonide
• (11b,16a)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• 9-Fluoro-11beta,21,21-trihydroxy-16alpha,17-(1-methylethylidenedioxy)pregna-1,4-diene-3,20-dione (Triamcinolone Acetonide 21-Aldehyde Hydrate)
• TRIAMCINOLONE ACETONIDE IMPURITY C [EP IMPURITY]
• Triamcinolone Acetonide Related Compound C, Triamcinolone Acetonide 21-Aldehyde Hydrate
• Q27288393
• (11beta,16alpha)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dio
• (11beta,16alpha)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-Methylethylidene)bis(oxy)]
• 9-FLUORO-11.BETA.,21,21-TRIHYDROXY-16.ALPHA.,17-(1-METHYLETHYLIDENEDIOXY)PREGNA-1,4-DIENE-3,20-DIONE
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,21,21-TRIHYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
• Triamcinolone acetonide specified impurity C [EP]
• (1S,2S,4R,8S,9S,11S,12R,13S)-8-(2,2-dihydroxyacetyl)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• 161740-69-8
• S0B64T183I
• Triamcinolone acetonide 21-aldehyde hydrate
• (11β,16α)-9-Fluoro-11,21,21-trihydroxy-16,17-[(1-Methylethylidene)bis(oxy)] pregna-1,4-diene-3,20-dione
• +Expand

• InChIKey： ASTBRKVQRYGLJO-DGGKRYAMSA-N
• Inchi： InChI=1S/C24H31FO7/c1-20(2)31-17-10-15-14-6-5-12-9-13(26)7-8-21(12,3)23(14,25)16(27)11-22(15,4)24(17,32-20)18(28)19(29)30/h7-9,14-17,19,27,29-30H,5-6,10-11H2,1-4H3/t14-,15-,16-,17+,21-,22-,23-,24-/m0/s1
• SMILES： C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)C(O)O)CCC5=CC(=O)C=C[C@@]53C)F)O

Computed Properties

• Exact Mass: 450.20538149g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 450.20538149g/mol
• Heavy Atom Count: 32
• Complexity: 956
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: 591.6±50.0 °C at 760 mmHg
• Melting Point: >239°C (dec.)
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• Flash Point: 311.6±30.1 °C
• Density: 1.4±0.1 g/cm3